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Compound of Interest

Compound Name: 2-Methylpropionic-d7 acid

CAS No.: 223134-74-5

Cat. No.: B032904

Get Quote

This guide provides an in-depth technical overview of 2-Methylpropionic-d7 acid (Isobutyric-

d7 acid), a critical isotopically labeled internal standard for researchers, scientists, and

professionals in drug development and analytical chemistry. We will explore its function,

sourcing, quality validation, and application, with a focus on ensuring data integrity in

quantitative analysis.

The Imperative for Stable Isotope Labeled
Standards in Modern Analytics
In quantitative mass spectrometry (MS), achieving accuracy and precision is paramount.

Biological and environmental samples are complex matrices that can introduce significant

variability during sample preparation and analysis. Factors such as extraction efficiency, matrix

effects (ion suppression or enhancement), and instrument drift can all compromise the integrity

of results.[1]

A stable isotope-labeled (SIL) internal standard is the gold standard for mitigating these issues.

[2] By substituting hydrogen atoms with their stable heavy isotope, deuterium (²H or D), a

compound like 2-Methylpropionic-d7 acid is created. It is chemically identical to its non-
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labeled analogue, 2-Methylpropionic acid (isobutyric acid), but has a distinct, higher mass. This

property is central to its function.

The Causality Behind its Efficacy: When a SIL standard is spiked into a sample at a known

concentration at the earliest stage of preparation, it experiences the exact same processing

and analytical conditions as the target analyte. It co-elutes chromatographically and

experiences the same matrix effects.[1][3] Because the mass spectrometer can differentiate

between the light (analyte) and heavy (standard) forms, the ratio of their signals provides a

highly accurate and precise quantification of the analyte, effectively canceling out most sources

of experimental error.

Sourcing and Procurement of 2-Methylpropionic-d7
Acid
The selection of a reliable supplier is a critical first step in any analytical workflow. The quality

of the standard directly impacts the quality of the data generated. Key considerations include

isotopic enrichment, chemical purity, and the availability of comprehensive documentation,

such as a Certificate of Analysis (CoA).

Below is a comparative summary of prominent suppliers offering 2-Methylpropionic-d7 acid
(CAS No. 223134-74-5).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://clearsynth.com/product/2-methylpropionic-acid-d7
https://www.sigmaaldrich.com/JP/ja/product/aldrich/w222216
https://www.benchchem.com/product/b032904/docs?utm_src=pdf-body#a-technical-guide-to-2-methylpropionic-d7-acid-for-analytical-applications
https://www.benchchem.com/product/b032904/docs?utm_src=pdf-body#a-technical-guide-to-2-methylpropionic-d7-acid-for-analytical-applications
https://www.benchchem.com/product/b032904/docs?utm_src=pdf-body#a-technical-guide-to-2-methylpropionic-d7-acid-for-analytical-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Number

Isotopic
Enrichment

Chemical
Purity

Notes

C/D/N Isotopes D-1969 98 atom % D Not specified

A leading

specialist in

deuterated

compounds.[4]

Sigma-Aldrich ATEH9A92B359 Not specified ≥95%

Purity likely

refers to

chemical, not

isotopic purity.[5]

Clearsynth CS-O-10078 Not specified Not specified

Specializes in

stable isotopes

and reference

standards.[1]

Cambridge

Isotope Labs
DLM-1049 98 atom % D 98%

Provides both

isotopic and

chemical purity

specifications.

Toronto

Research

Chemicals

M297507 Not specified Not specified

Offers a wide

range of

biochemicals and

custom

synthesis.

Santa Cruz

Biotechnology
sc-212415 Not specified Not specified

Supplier of

biochemicals for

research.

Note: The information above is based on publicly available data and is subject to change.

Researchers are strongly advised to request a lot-specific Certificate of Analysis from the

supplier before purchase to obtain precise specifications.
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In-House Quality Control and Validation: A Self-
Validating Protocol
Upon receiving a new batch of 2-Methylpropionic-d7 acid, it is imperative to perform in-house

validation to ensure its identity, purity, and concentration before use in regulated or critical

studies. This protocol establishes a self-validating system for the standard.

Experimental Protocol: Verification of a New 2-
Methylpropionic-d7 Acid Standard
Objective: To confirm the identity, isotopic enrichment, and chemical purity of a newly acquired

lot of 2-Methylpropionic-d7 acid.

Methodology:

Documentation Review:

Scrutinize the supplier's Certificate of Analysis (CoA). Confirm that the CAS number,

molecular formula ((CD₃)₂CDCOOH), and molecular weight (~95.15 g/mol ) are correct.[4]

Note the stated isotopic enrichment and chemical purity for comparison with analytical

results.

Identity Confirmation via Mass Spectrometry (MS):

Prepare a dilute solution of the standard in an appropriate solvent (e.g., Methanol).

Infuse the solution directly into a high-resolution mass spectrometer (e.g., Q-TOF or

Orbitrap) or analyze via LC-MS.

Expected Result: In negative ion mode ESI, the primary ion observed should be the

deprotonated molecule [M-H]⁻ at m/z ~94.14. The high-resolution mass should be

consistent with the theoretical exact mass of C₄D₇HO₂.

Isotopic Purity Assessment (MS):

Acquire a full scan mass spectrum of the standard.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b032904/docs?utm_src=pdf-body#a-technical-guide-to-2-methylpropionic-d7-acid-for-analytical-applications
https://www.benchchem.com/product/b032904/docs?utm_src=pdf-body#a-technical-guide-to-2-methylpropionic-d7-acid-for-analytical-applications
https://www.benchchem.com/product/b032904/docs?utm_src=pdf-body#a-technical-guide-to-2-methylpropionic-d7-acid-for-analytical-applications
https://www.benchchem.com/product/b032904/docs?utm_src=pdf-body#a-technical-guide-to-2-methylpropionic-d7-acid-for-analytical-applications
https://www.cdnisotopes.com/d-1969
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Examine the isotopic distribution around the parent ion. The peak corresponding to the

fully deuterated species (d7) should be the most abundant.

Look for the presence of less-deuterated species (d0 to d6) and the unlabeled analyte ([M-

H]⁻ at m/z ~87.08). The intensity of the d0 peak relative to the d7 peak is a critical

measure of isotopic purity and potential for cross-talk in quantitative assays.

Chemical Purity Assessment (GC-MS or ¹H-NMR):

GC-MS: Derivatize the acid if necessary (e.g., silylation) to improve chromatographic

behavior. Run a temperature-programmed analysis. The resulting chromatogram should

show a single major peak. Any other peaks represent chemical impurities.

¹H-NMR (Proton NMR): While counterintuitive for a deuterated compound, ¹H-NMR is

exceptionally sensitive for detecting residual protonated impurities. Dissolve the standard

in a deuterated solvent (e.g., Chloroform-d).

Expected Result: The spectrum should be largely "silent." Any observed peaks in the

regions corresponding to the methyl or methine protons of isobutyric acid indicate the

presence of unlabeled or partially labeled impurities.

Standard Procurement and Validation Workflow
The following diagram illustrates the logical workflow for sourcing and validating a new lot of 2-
Methylpropionic-d7 acid to ensure its fitness for purpose in a regulated or research laboratory

environment.
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Workflow for Procurement and Validation of 2-Methylpropionic-d7 Acid

Procurement Phase

In-House Validation Phase

Decision & Use Phase

Identify Need for
Internal Standard

Research & Select
Potential Suppliers

Request Lot-Specific
Certificate of Analysis (CoA)

Evaluate Supplier Specs
(Purity, Enrichment)

Place Purchase Order

Receive Compound &
Log into LIMS

Compound Delivered

Review Supplier CoA
Against Compound

Perform Analytical QC
(MS, NMR, GC-MS)

Compare Empirical Data
 to CoA Specifications

Does it Meet
Acceptance Criteria?

PASS: Release Lot
for Analytical Use

Yes

FAIL: Quarantine Lot &
Contact Supplier

No

Click to download full resolution via product page

Caption: Logical workflow from supplier selection to in-house validation and release.
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Conclusion
2-Methylpropionic-d7 acid is an indispensable tool for accurate quantification in mass

spectrometry-based assays. Its efficacy is directly tied to its quality, specifically its isotopic

enrichment and chemical purity. By selecting reputable suppliers and, critically, implementing a

robust in-house validation protocol, researchers can establish a self-validating analytical

system. This ensures the integrity of the internal standard, mitigates experimental variability,

and ultimately produces highly reliable and defensible scientific data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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